2-Chloro-5-[5-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid

• Molecular Formula: C24H19ClN2O5S
• Molecular Weight: 482.9 g/mol
• IUPAC Name: 2-chloro-5-[5-[(Z)-[3-ethyl-2-(4-methoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C24H19ClN2O5S/c1-3-27-22(28)21(33-24(27)26-15-5-7-16(31-2)8-6-15)13-17-9-11-20(32-17)14-4-10-19(25)18(12-14)23(29)30/h4-13H,3H2,1-2H3,(H,29,30)/b21-13-,26-24?
• InChI Key: ZIWUOGHVHTZSPB-AFKZWVQSSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(O2)C3=CC(=C(C=C3)Cl)C(=O)O)/SC1=NC4=CC=C(C=C4)OC
• SMILES: CCN1C(=O)C(=CC2=CC=C(O2)C3=CC(=C(C=C3)Cl)C(=O)O)SC1=NC4=CC=C(C=C4)OC

Description

2-Chloro-5-[5-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as 'CTBT' and is known for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

CTBT exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. CTBT also induces apoptosis, or programmed cell death, in cancer cells, thereby preventing their growth and proliferation.
Biochemical and physiological effects:
CTBT has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, CTBT has been found to have antioxidant and antibacterial properties. CTBT has also been shown to reduce the levels of certain pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

One of the main advantages of CTBT is its high potency and specificity, which makes it a promising candidate for drug development. However, one of the limitations of CTBT is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on CTBT. One area of interest is the development of novel formulations of CTBT that can improve its solubility and bioavailability. Another area of interest is the investigation of the potential use of CTBT in combination with other anti-inflammatory and anti-cancer drugs to enhance their efficacy. Additionally, further studies are needed to fully elucidate the mechanism of action of CTBT and to identify its potential therapeutic targets.

Synthesis Methods

The synthesis of CTBT involves the reaction of 2-chloro-5-furoic acid with 2-[(4-methoxyphenyl)imino]-3-ethyl-4-thiazolidinone in the presence of triethylamine. The resulting product is then treated with chloroacetyl chloride to obtain the final product.

Scientific Research Applications

CTBT has been extensively studied for its potential therapeutic applications. Recent studies have shown that CTBT has anti-inflammatory properties and can be used to treat various inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. CTBT has also been found to have anti-cancer properties and can be used to treat various types of cancer, including breast, lung, and colon cancer.